Cas no 2640880-64-2 (3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine)

• Product Name: 3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine
• CAS No: 2640880-64-2
• MF: C₁₇H₁₇ClN₄OS
• MW: 360.861080884933
• CID: 5315418
• PubChem ID: 154830125
• Update Time: 2025-10-31

3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl]thieno[3,2-d]pyrimidine
• F6683-1327
• 3-chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine
• 2640880-64-2
• AKOS040716781
• 3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine

• Inchi： 1S/C17H17ClN4OS/c18-13-9-19-5-1-15(13)23-10-12-2-6-22(7-3-12)17-16-14(4-8-24-16)20-11-21-17/h1,4-5,8-9,11-12H,2-3,6-7,10H2
• InChI Key： WJKAVHLZUVOSTL-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(C2=C3C(C=CS3)=NC=N2)CC1

Computed Properties

• Exact Mass: 360.0811600g/mol
• Monoisotopic Mass: 360.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.9±45.0 °C(Predicted)
• pka: 5.33±0.40(Predicted)

Additional information on 3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine

Introduction to 3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine (CAS No. 2640880-64-2)

3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine (CAS No. 2640880-64-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple heterocyclic systems, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine is characterized by a pyridine core that is functionalized with a chloro group at the 3-position and a methoxy group linked to a piperidine ring, which in turn is connected to a thienopyrimidine moiety. This intricate arrangement of heterocycles not only contributes to the compound's complexity but also suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry investigations.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The presence of the thieno[3,2-d]pyrimidin moiety in this compound is particularly noteworthy, as thienopyrimidine derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The combination of this heterocycle with a piperidine scaffold provides a rich framework for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine is its potential as a scaffold for drug discovery. The compound's structure allows for modifications at multiple positions, enabling medicinal chemists to explore various structural analogs with tailored biological activities. For instance, the methoxy group attached to the piperidine ring can be replaced with other functional groups to modulate solubility, metabolic stability, and pharmacokinetic properties.

Recent studies have highlighted the importance of integrating computational chemistry and high-throughput screening techniques in the discovery of novel drug candidates. The use of molecular modeling tools has been instrumental in understanding the binding interactions between 3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine and its potential targets. These studies have revealed that the compound can interact with enzymes and receptors involved in signal transduction pathways, suggesting its potential as an inhibitor or modulator of these pathways.

The synthesis of 3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro group at the 3-position of the pyridine ring is typically achieved through electrophilic aromatic substitution reactions. Subsequent functionalization with the methoxy-piperidine-thienopyrimidine moiety requires more sophisticated synthetic strategies, including nucleophilic substitution reactions and cyclization processes.

In conclusion, 3-Chloro-4-[(1-{thieno[3,2-d]pyrimidin}piperidin-4-yl)methoxy]pyridine (CAS No. 2640880-64-2) represents a promising lead compound for further pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies.